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Compound of Interest

Compound Name: 1-(1-Chloroethyl)-4-fluorobenzene

Cat. No.: B1225693

An In-depth Technical Guide to the Safety and Handling of 1-(1-Chloroethyl)-4-fluorobenzene
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory or drug development setting. The information provided is based on available data for
1-(1-Chloroethyl)-4-fluorobenzene and structurally similar compounds. A comprehensive
Safety Data Sheet (SDS) for this specific compound was not available at the time of writing.
Therefore, all safety and handling procedures should be conducted with caution and in
accordance with established laboratory safety protocols and regulations.

Chemical and Physical Properties

1-(1-Chloroethyl)-4-fluorobenzene is a halogenated aromatic compound. Due to the limited
availability of specific experimental data for this compound, properties of structurally related
chemicals are included for reference and should be used as an estimation.

Table 1: Physical and Chemical Properties
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Property Value Source/Notes

) 1-(1-Chloroethyl)-4-
Chemical Name

fluorobenzene

CAS Number 456-16-6 [1][2]

Molecular Formula C8HB8CIF [2]

Molecular Weight 158.6 g/mol [2]

o Assumed based on related
Appearance Liquid
compounds
Storage Temperature 2-8°C, under inert gas [2]

Note: In the absence of specific data for 1-(1-Chloroethyl)-4-fluorobenzene, properties of
related compounds such as 1-Chloro-4-fluorobenzene and 1-Ethyl-4-fluorobenzene can
provide some indication of its characteristics. For instance, 1-Chloro-4-fluorobenzene is a clear
liquid with a boiling point of 129-130°C and a flash point of 29°CJ3].

Hazard Identification and GHS Classification

Based on available supplier information, 1-(1-Chloroethyl)-4-fluorobenzene is classified as a
hazardous substance.

Signal Word: Warning[4]

GHS Hazard Statements:[4]

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
GHS Precautionary Statements:[4]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Note: Structurally similar compounds like 1-Chloro-4-fluorobenzene are also classified as
flammable liquids (H226)[5][6]. It is prudent to treat 1-(1-Chloroethyl)-4-fluorobenzene as a
potentially flammable liquid.

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and associated risks.
Experimental Protocol for Safe Handling:

e Engineering Controls: All manipulations of 1-(1-Chloroethyl)-4-fluorobenzene should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood[7][8].
Use explosion-proof electrical and ventilating equipment[6][8]. Ensure that eyewash stations
and safety showers are readily accessible[3].

» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards. A face
shield should be worn in situations with a high risk of splashing[9][10].

o Skin Protection: Wear a flame-resistant lab coat and appropriate chemical-resistant gloves
(e.g., disposable nitrile gloves for short-term protection)[9]. Ensure gloves are inspected
before use and changed immediately upon contamination[11]. Closed-toe shoes are
mandatory[9][12].

o Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a
NIOSH-approved respirator with appropriate cartridges for organic vapors[3][9].

» General Handling Practices: Avoid contact with skin, eyes, and clothing[8]. Do not breathe
vapors or mists[3]. Keep away from heat, sparks, open flames, and other ignition sources[6]
[8]. Use only non-sparking tools and take precautionary measures against static discharge[6]
[8]. Wash hands thoroughly after handling[8].

Storage Procedures:
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First Aid Measures

Store in a tightly closed container in a cool, dry, and well-ventilated area[8].

Keep away from heat and sources of ignition[6].

Store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C for long-term stability[2].

Incompatible materials include strong oxidizing agents[3][6].

In case of exposure, immediate medical attention is necessary.

Table 2: First Aid Procedures

Exposure Route

Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.[7][13]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. If skin irritation

occurs, seek medical attention.[7][13]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.[3]
[13]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[11][14]

Fire-Fighting and Accidental Release Measures
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Fire-Fighting:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam[6][7]. Water mist may be used to cool closed containers[6].

e Specific Hazards: The compound may be flammable, and vapors can form explosive
mixtures with air[6][15]. Containers may explode when heated[6][15]. Hazardous
decomposition products can include carbon oxides (CO, CO2), hydrogen chloride, and
hydrogen fluoride[3][16].

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear[3][7].

Accidental Release:

o Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation.
Remove all sources of ignition. Wear appropriate PPE as described in Section 3[7].

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways[14].

e Containment and Cleanup:
o For small spills, absorb with an inert material (e.g., sand, silica gel, vermiculite)[3].
o Use spark-proof tools for collection[3].
o Place the absorbed material into a suitable, labeled, and sealed container for disposal[3].

Disposal Considerations

Chemical waste must be disposed of in accordance with all applicable federal, state, and local
regulations. Do not dispose of down the drain or in regular trash.

General Disposal Protocol:

o Collect waste 1-(1-Chloroethyl)-4-fluorobenzene and contaminated materials in a
designated, properly labeled, and sealed hazardous waste container[17].
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e The container must be compatible with the chemical[17].

» Store the waste container in a safe and secure location, away from incompatible
materials[17].

e Arrange for disposal through a licensed hazardous waste disposal company|[3].

Diagrams
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Caption: Workflow for the safe handling of 1-(1-Chloroethyl)-4-fluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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